Cas no 1326817-40-6 (1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326817-40-6
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 5322260
• Update Time: 2025-10-30

1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)-5-methyl-N-(pyridin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• STL127808
• 1-(3-fluoro-2-methylphenyl)-5-methyl-N-(pyridin-2-ylmethyl)triazole-4-carboxamide
• 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16FN5O/c1-11-14(18)7-5-8-15(11)23-12(2)16(21-22-23)17(24)20-10-13-6-3-4-9-19-13/h3-9H,10H2,1-2H3,(H,20,24)
• InChI Key： ITCQBCVIKAQXNB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)N1C(C)=C(C(NCC2C=CC=CN=2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326817-40-6)

The compound 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1326817-40-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. Its unique scaffold combines a triazole ring with fluorinated phenyl and pyridine substituents, which are known to enhance bioactivity and metabolic stability.

Recent studies have highlighted the importance of fluorine-containing aromatic compounds in medicinal chemistry. The presence of a 3-fluoro-2-methylphenyl group in this molecule contributes to its lipophilicity and binding affinity, making it a promising candidate for further investigation. The methyl substituents at the 5-position of the triazole ring and the N-(pyridin-2-yl)methyl moiety further modulate its pharmacokinetic properties, potentially improving solubility and bioavailability.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. For instance, triazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of a fluorine atom at the 3-position of the phenyl ring enhances these effects by increasing electron-withdrawing inductive effects, which can strengthen interactions with biological targets. Additionally, the pyridine moiety serves as a hydrogen bond acceptor, improving binding to protein receptors.

In the context of modern drug development, this compound exemplifies the trend toward rational molecular design. By combining multiple pharmacophoric elements into a single scaffold, chemists can fine-tune bioactivity across various therapeutic areas. The triazole ring itself is a versatile pharmacophore, known for its ability to cross-link with biological molecules, while the fluorinated phenyl group adds another layer of specificity. This combination makes it particularly interesting for developing targeted therapies.

Recent advances in computational chemistry have enabled more efficient screening of such compounds. Molecular docking studies suggest that this molecule may interact with enzymes and receptors involved in cancer pathways. For example, preliminary simulations indicate potential binding to kinases and other signaling proteins, which are critical targets in oncology research. The N-(pyridin-2-yl)methyl group is particularly noteworthy, as it may facilitate interactions with hydrophobic pockets in target proteins.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions to form the triazole ring and subsequent functionalization with fluorinated aromatic precursors. These synthetic strategies highlight the growing sophistication of pharmaceutical synthesis techniques and their ability to produce complex molecules with high precision.

From a therapeutic perspective, this compound holds promise for several indications. Its structural features suggest activity against inflammatory diseases by modulating cytokine production or inhibiting key enzymes like COX-2 or LOX. Furthermore, its stability under metabolic conditions makes it a strong candidate for oral administration. Preclinical studies are currently underway to evaluate its efficacy and safety profiles in animal models.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts due to altered electronic distributions and steric effects. In this molecule, the fluoro substituent at the 3-position of the phenyl ring likely enhances binding affinity by increasing electropositivity in certain regions of the aromatic system. This property is particularly valuable for designing drugs that require tight binding to biological targets.

Future research directions may explore derivatization strategies to optimize bioactivity further. For instance, replacing one of the methyl groups on the triazole ring with an amine or ester could introduce new functional handles for derivatization while retaining core pharmacophoric elements. Such modifications could lead to novel analogs with enhanced potency or selectivity against specific disease targets.

The integration of machine learning into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets can rapidly assess potential bioactivity based on structural features alone before experimental validation becomes necessary. This approach not only saves time but also allows researchers to focus on compounds most likely to succeed clinically.

In conclusion,1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326817-40-6) represents an exciting development in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications。 Its combination of fluorinated aromatic rings、triazole heterocycles、and pyridine substituents positions it as a valuable tool for drug discovery。 As research continues，this compound will likely contribute significantly to advancements across multiple therapeutic areas，demonstrating how innovative molecular design can address complex medical challenges。